Cas no 1222169-23-4 (rac-Emixustat Hydrochloride Salt)

• Product Name: rac-Emixustat Hydrochloride Salt
• CAS No: 1222169-23-4
• MF: C₁₆H₂₆ClNO₂
• MW: 299.83614397049
• CID: 5056635
• Update Time: 2025-05-30

rac-Emixustat Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• rac-Emixustat Hydrochloride Salt

• Inchi： 1S/C16H25NO2.ClH/c17-10-9-16(18)14-7-4-8-15(11-14)19-12-13-5-2-1-3-6-13;/h4,7-8,11,13,16,18H,1-3,5-6,9-10,12,17H2;1H
• InChI Key： BPZWRYOUJMDQSY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OCC2CCCCC2)C=1)(O)CCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on rac-Emixustat Hydrochloride Salt

Professional Introduction to Rac-Emixustat Hydrochloride Salt (CAS No: 1222169-23-4)

Rac-Emixustat Hydrochloride Salt, a compound with the chemical identifier CAS No: 1222169-23-4, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound has garnered considerable attention due to its novel mechanism of action and potential therapeutic applications. In this comprehensive overview, we delve into the structural characteristics, pharmacological properties, and the latest research findings associated with Rac-Emixustat Hydrochloride Salt.

The molecular structure of Rac-Emixustat Hydrochloride Salt is meticulously designed to interact with specific biological targets, making it a promising candidate for treating various metabolic disorders. The hydrochloride salt form enhances the solubility and bioavailability of the compound, which is crucial for its effective delivery and therapeutic efficacy. This formulation has been optimized through extensive chemical synthesis and pharmacokinetic studies to ensure maximal therapeutic benefit.

One of the most compelling aspects of Rac-Emixustat Hydrochloride Salt is its role in modulating cellular metabolism. Recent studies have highlighted its ability to inhibit specific enzymes involved in the glycolytic pathway, thereby reducing excessive glucose consumption and lactate production. This mechanism is particularly relevant in conditions such as cancer, where metabolic reprogramming is a hallmark of tumor growth and progression. The compound's ability to disrupt these metabolic pathways offers a novel therapeutic strategy for combating these diseases.

Furthermore, Rac-Emixustat Hydrochloride Salt has shown promise in preclinical models as an anti-cancer agent. Research indicates that it can induce apoptosis in cancer cells by disrupting energy metabolism and impairing mitochondrial function. These effects are complemented by its ability to suppress the expression of key oncogenic proteins, further contributing to its anti-tumor activity. The compound's multifaceted approach to targeting cancer cells makes it a versatile tool in oncology research.

In addition to its anti-cancer properties, Rac-Emixustat Hydrochloride Salt has been investigated for its potential in managing metabolic syndrome. Studies have demonstrated that it can improve insulin sensitivity and reduce hyperglycemia by modulating glucose homeostasis. This makes it a promising candidate for treating type 2 diabetes and related metabolic disorders. The compound's ability to enhance insulin signaling pathways provides a new avenue for developing more effective treatments for these conditions.

The synthesis and characterization of Rac-Emixustat Hydrochloride Salt have been subjects of intense research interest. Advanced synthetic methodologies have been employed to achieve high purity and yield, ensuring that the compound meets stringent pharmaceutical standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to elucidate its molecular structure and confirm its identity.

Pharmacological studies have further elucidated the mechanisms by which Rac-Emixustat Hydrochloride Salt exerts its therapeutic effects. In vitro experiments have revealed that it can inhibit key enzymes such as lactate dehydrogenase (LDH) and glyceraldehyde-3-phosphate dehydrogenase (GAPDH), which are critical in glycolysis. These findings provide a molecular basis for understanding how the compound affects cellular metabolism.

Preclinical trials have provided valuable insights into the safety and efficacy of Rac-Emixustat Hydrochloride Salt. Animal models have shown that it can significantly reduce tumor growth while minimizing side effects commonly associated with traditional chemotherapeutic agents. These results are encouraging and warrant further investigation into its potential as a clinical treatment for various diseases.

The development of Rac-Emixustat Hydrochloride Salt underscores the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, and clinicians have worked together to translate basic scientific discoveries into tangible therapeutic solutions. This collaborative approach is essential for advancing drug development and improving patient outcomes.

Looking ahead, future research on Rac-Emixustat Hydrochloride Salt is expected to focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in drug delivery systems may enhance its bioavailability and target specificity, further improving its clinical efficacy. Additionally, investigating its potential in combination therapies could provide synergistic benefits for treating complex diseases.

In conclusion, Rac-Emixustat Hydrochloride Salt (CAS No: 1222169-23-4) represents a significant breakthrough in pharmaceutical chemistry with broad therapeutic implications. Its unique mechanism of action, coupled with promising preclinical results, positions it as a valuable asset in the fight against cancer and metabolic disorders. As research continues to uncover new insights into its properties and applications, this compound holds great promise for improving human health.